4-fluoro-N-(4-methyl-2-pyridinyl)-3-(1-piperidinylsulfonyl)benzamide

• IUPAC Name: 4-fluoro-N-(4-methylpyridin-2-yl)-3-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H20FN3O3S/c1-13-7-8-20-17(11-13)21-18(23)14-5-6-15(19)16(12-14)26(24,25)22-9-3-2-4-10-22/h5-8,11-12H,2-4,9-10H2,1H3,(H,20,21,23)
• InChI Key: OWKPYLSAYWNJKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)C2=CC(=C(C=C2)F)S(=O)(=O)N3CCCCC3
• Molecular Formula: C18H20FN3O3S
• Molecular Weight: 377.4 g/mol

Description

4-Fluoro-N-(4-methyl-2-pyridinyl)-3-(1-piperidinylsulfonyl)benzamide is a chemical compound that has gained attention in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-Fluoro-N-(4-methyl-2-pyridinyl)-3-(1-piperidinylsulfonyl)benzamide involves the inhibition of specific enzymes and signaling pathways. It has been found to inhibit the activity of cyclin-dependent kinase 4 (CDK4) and CDK6, which are important regulators of cell cycle progression. It also inhibits the activity of phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR), which are involved in cell growth and survival. These inhibitory effects result in the suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 4-Fluoro-N-(4-methyl-2-pyridinyl)-3-(1-piperidinylsulfonyl)benzamide has biochemical and physiological effects on various cellular processes. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (formation of new blood vessels), and suppress the migration and invasion of cancer cells. It also has anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Fluoro-N-(4-methyl-2-pyridinyl)-3-(1-piperidinylsulfonyl)benzamide in lab experiments is its high potency and selectivity. It has been found to have a low toxicity profile and can be administered orally, making it a convenient compound for in vivo studies. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of 4-Fluoro-N-(4-methyl-2-pyridinyl)-3-(1-piperidinylsulfonyl)benzamide. One of the main directions is to further investigate its potential applications in cancer research, particularly in combination with other chemotherapeutic agents. Another direction is to explore its potential in the treatment of other diseases, such as chronic pain and inflammation. Additionally, further optimization of the synthesis method and formulation of the compound may improve its bioavailability and efficacy.

Synthesis Methods

The synthesis method of 4-Fluoro-N-(4-methyl-2-pyridinyl)-3-(1-piperidinylsulfonyl)benzamide involves the reaction of 4-fluoro-3-nitrobenzoic acid with 4-methyl-2-pyridinylamine in the presence of a suitable base. The resulting intermediate is then reacted with piperidine-1-sulfonyl chloride to yield the final product. This method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

4-Fluoro-N-(4-methyl-2-pyridinyl)-3-(1-piperidinylsulfonyl)benzamide has been found to have potential applications in various scientific research fields. One of the most promising applications is in the field of cancer research. Studies have shown that this compound can inhibit the growth of cancer cells by targeting specific enzymes and signaling pathways. It has also been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation.